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Compound of Interest

Compound Name: GDC-6036-NH

Cat. No.: B10831487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GDC-6036-NH serves as a crucial precursor in the synthesis of GDC-6036 (also known as

Divarasib), a highly potent and selective covalent inhibitor of the KRAS G12C mutation. The

KRAS G12C mutation is a key oncogenic driver in various solid tumors. GDC-6036 irreversibly

binds to the mutant cysteine-12 residue, locking the KRAS protein in an inactive, GDP-bound

state, thereby inhibiting downstream signaling pathways implicated in cell proliferation and

survival. These application notes provide essential information on the handling, storage, and

safety precautions for GDC-6036-NH and its active counterpart, GDC-6036. Furthermore,

detailed protocols for key in vitro and in vivo experimental assays are outlined to facilitate

preclinical research and development of this targeted cancer therapeutic.

Safety Data Sheet and Handling Precautions
While a specific Safety Data Sheet (SDS) for GDC-6036-NH is not readily available, the

handling and safety precautions for its active form, GDC-6036 (Divarasib), provide a strong

basis for safe laboratory practices. Researchers should handle GDC-6036-NH with the same

level of caution as GDC-6036.

1.1 Hazard Identification
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The toxicological properties of GDC-6036-NH have not been fully investigated. Based on the

data for GDC-6036, it should be considered a potentially hazardous substance. In a phase 1

clinical study of Divarasib, treatment-related adverse events were reported in 93% of patients,

with 11% experiencing grade 3 events and 1% a grade 4 event[1].

1.2 Handling and Personal Protective Equipment (PPE)

Standard laboratory procedures for handling potent compounds should be strictly followed.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile gloves).

Skin and Body Protection: Wear a lab coat. Ensure no skin is exposed.

1.3 Storage and Disposal

Proper storage is critical to maintain the integrity of the compound.

Storage: Store GDC-6036-NH as a solid at -20°C for long-term storage.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.

Physicochemical and In Vitro Data
The following tables summarize the key physicochemical and in vitro properties of GDC-6036

(Divarasib).

Table 1: Physicochemical Properties of GDC-6036 (Divarasib)
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Property Value

Molecular Formula C₂₉H₃₂ClF₄N₇O₂

Molecular Weight 622.1 g/mol

Appearance Solid

Solubility DMSO: ≥10 mg/mL

Ethanol: 0.1-1 mg/mL (Slightly soluble)

Table 2: In Vitro Activity of GDC-6036 (Divarasib)

Parameter Value Cell Line/Assay Condition

IC₅₀ (KRAS G12C) <0.01 µM

Selectivity
>18,000-fold for G12C vs. non-

G12C cell lines

Experimental Protocols
3.1 KRAS G12C Inhibition Signaling Pathway

The following diagram illustrates the mechanism of action of GDC-6036.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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